N-(4-fluorophenyl)-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]-3-piperidinamine

• IUPAC Name: [3-(4-fluoroanilino)piperidin-1-yl]-(2-methyl-1-benzofuran-5-yl)methanone
• InChI: InChI=1S/C21H21FN2O2/c1-14-11-16-12-15(4-9-20(16)26-14)21(25)24-10-2-3-19(13-24)23-18-7-5-17(22)6-8-18/h4-9,11-12,19,23H,2-3,10,13H2,1H3
• InChI Key: RNYUQUJTLHSKFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(O1)C=CC(=C2)C(=O)N3CCCC(C3)NC4=CC=C(C=C4)F
• Molecular Formula: C21H21FN2O2
• Molecular Weight: 352.4 g/mol

Description

N-(4-fluorophenyl)-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]-3-piperidinamine, also known as FUB-144, is a synthetic cannabinoid that has gained significant attention in recent years due to its potential applications in scientific research. This compound is structurally similar to other synthetic cannabinoids, such as JWH-018 and AM-2201, and is known to interact with the cannabinoid receptors in the brain.

Mechanism of Action

N-(4-fluorophenyl)-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]-3-piperidinamine acts as a potent agonist of the CB1 and CB2 receptors, which are located throughout the brain and body. When these receptors are activated, they can modulate a wide range of physiological and behavioral processes, including pain sensation, appetite regulation, and mood.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]-3-piperidinamine has been shown to have a number of biochemical and physiological effects on the body, including the activation of the endocannabinoid system, which is involved in the regulation of mood, appetite, and pain sensation. It has also been shown to have potent analgesic properties, making it a potential candidate for the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-fluorophenyl)-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]-3-piperidinamine in lab experiments is its high potency and selectivity for the CB1 and CB2 receptors. This allows researchers to study the effects of synthetic cannabinoids on specific physiological and behavioral processes. However, one limitation of using N-(4-fluorophenyl)-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]-3-piperidinamine is its potential for abuse and dependence, which can make it difficult to control in a laboratory setting.

Future Directions

There are several potential future directions for research on N-(4-fluorophenyl)-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]-3-piperidinamine, including the development of new synthetic cannabinoids with improved selectivity and potency. Additionally, further studies are needed to investigate the long-term effects of synthetic cannabinoids on the brain and behavior, as well as their potential for therapeutic applications in the treatment of pain and other disorders.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]-3-piperidinamine involves several steps, including the reaction of 4-fluoroaniline with 2-methyl-1-benzofuran-5-carboxylic acid, followed by the addition of piperidine and acetic anhydride. The final product is obtained through a purification process, which involves recrystallization and chromatography.

Scientific Research Applications

N-(4-fluorophenyl)-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]-3-piperidinamine has been used extensively in scientific research to study the effects of synthetic cannabinoids on the brain and behavior. It has been shown to have high affinity for CB1 and CB2 receptors, which are involved in a variety of physiological and behavioral processes, including pain sensation, appetite regulation, and mood.